(1R,4S,4aR,9aS)-rel-4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione
(1R,4S,4aR,9aS)-rel-4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione
Brand Name:
Vulcanchem
CAS No.:
97804-50-7
VCID:
VC21159677
InChI:
InChI=1S/C16H14O2/c1-16-10-7-6-9(8-10)13(16)14(17)11-4-2-3-5-12(11)15(16)18/h2-7,9-10,13H,8H2,1H3/t9-,10+,13+,16+/m0/s1
SMILES:
CC12C3CC(C1C(=O)C4=CC=CC=C4C2=O)C=C3
Molecular Formula:
C16H14O2
Molecular Weight:
238.28 g/mol
(1R,4S,4aR,9aS)-rel-4a-Methyl-1,4,4a,9a-tetrahydro-1,4-methanoanthracene-9,10-dione
CAS No.: 97804-50-7
Cat. No.: VC21159677
Molecular Formula: C16H14O2
Molecular Weight: 238.28 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 97804-50-7 |
|---|---|
| Molecular Formula | C16H14O2 |
| Molecular Weight | 238.28 g/mol |
| IUPAC Name | (1S,2R,11S,12R)-2-methyltetracyclo[10.2.1.02,11.04,9]pentadeca-4,6,8,13-tetraene-3,10-dione |
| Standard InChI | InChI=1S/C16H14O2/c1-16-10-7-6-9(8-10)13(16)14(17)11-4-2-3-5-12(11)15(16)18/h2-7,9-10,13H,8H2,1H3/t9-,10+,13+,16+/m0/s1 |
| Standard InChI Key | NELNWZJOZOSDFH-YBFQDZRDSA-N |
| Isomeric SMILES | C[C@@]12[C@H]3C[C@@H]([C@@H]1C(=O)C4=CC=CC=C4C2=O)C=C3 |
| SMILES | CC12C3CC(C1C(=O)C4=CC=CC=C4C2=O)C=C3 |
| Canonical SMILES | CC12C3CC(C1C(=O)C4=CC=CC=C4C2=O)C=C3 |
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